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Compound of Interest

Compound Name:
2-Benzyl-2-azabicyclo[2.2.1]hept-

5-ene

Cat. No.: B055010 Get Quote

An In-depth Technical Guide to 2-Benzyl-2-azabicyclo[2.2.1]hept-5-ene (CAS 112375-05-0)

Introduction
This document provides a comprehensive technical overview of the chemical compound 2-
Benzyl-2-azabicyclo[2.2.1]hept-5-ene, identified by CAS number 112375-05-0. As a bicyclic

amine, its unique structural framework makes it a compound of interest for synthetic chemistry

and as a potential building block in drug discovery and materials science. This guide is

intended for researchers, chemists, and drug development professionals, offering critical data

on its properties, a thorough analysis of its hazards, and detailed protocols for safe handling

and risk mitigation in a laboratory setting. The narrative emphasizes the causality behind safety

procedures, grounded in the compound's known physicochemical and toxicological profile.

Chemical Identity and Physicochemical Properties
2-Benzyl-2-azabicyclo[2.2.1]hept-5-ene is a pale-yellow to yellow-brown liquid at room

temperature[1]. Its core structure is an azanorbornene moiety with a benzyl group attached to

the nitrogen atom. This combination of a rigid bicyclic system and a flexible aromatic group

defines its chemical reactivity and physical characteristics.

A summary of its key physicochemical properties is presented below.
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Property Value Source

Chemical Name
2-Benzyl-2-

azabicyclo[2.2.1]hept-5-ene
[2]

Synonyms
N-BENZYL-2-

AZANORBORNENE
[3]

CAS Number 112375-05-0 [2][3]

Molecular Formula C₁₃H₁₅N [2][3]

Molecular Weight 185.27 g/mol [1]

Density 1.103 g/cm³ [2][3]

Boiling Point 274.4 °C at 760 mmHg [3]

Flash Point 109.5 °C [3]

Vapor Pressure 0.00543 mmHg at 25 °C [3]

Appearance
Pale-yellow to Yellow-brown

Liquid
[1]

Storage Temperature Room Temperature [2]

Hazard Analysis and GHS Classification
According to available Safety Data Sheets (SDS), CAS 112375-05-0 is classified as a

hazardous substance under the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS). Understanding these classifications is fundamental to establishing safe

laboratory practices.

Acute Toxicity, Oral (Category 4) - H302: Harmful if swallowed. This classification indicates

that ingestion of relatively small quantities of the substance can cause significant toxic

effects. The primary risk in a laboratory setting is accidental ingestion via contaminated

hands or equipment.

Skin Corrosion/Irritation (Category 2) - H315: Causes skin irritation. Direct contact with the

liquid can cause inflammation, redness, and discomfort. This necessitates the use of
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appropriate chemical-resistant gloves to prevent dermal exposure.

Serious Eye Damage/Eye Irritation (Category 2A) - H319: Causes serious eye irritation.

Splashes or contact with vapor can lead to significant eye irritation, characterized by

redness, pain, and potential damage if not promptly addressed. This hazard underscores the

mandatory use of safety glasses or goggles.

Specific Target Organ Toxicity, Single Exposure (Category 3), Respiratory Tract Irritation -

H335: May cause respiratory irritation. Inhalation of vapors or aerosols can irritate the

respiratory system, leading to symptoms such as coughing and shortness of breath. All

handling of this volatile compound should be performed in a well-ventilated area, preferably

within a chemical fume hood.

Toxicological Profile: An Expert Assessment
The current toxicological data for 2-Benzyl-2-azabicyclo[2.2.1]hept-5-ene is limited, with one

source noting that the chemical, physical, and toxicological properties have not been

thoroughly investigated. This lack of comprehensive data is a critical finding for any researcher.

In drug development, an uncharacterized toxicological profile represents a significant

knowledge gap.

Key Insights:

Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is

identified as a carcinogen or potential carcinogen by major regulatory bodies like IARC,

ACGIH, or NTP.

Data Gaps: The absence of detailed studies on mutagenicity, reproductive toxicity, and long-

term exposure effects means that a precautionary principle must be applied. Researchers

should treat this compound as potentially hazardous upon repeated or chronic exposure until

more data becomes available.

This data gap necessitates a conservative approach to risk management. All protocols must be

designed to minimize exposure to the lowest reasonably achievable level.

Standard Operating Protocol for Safe Handling
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The following protocol is a self-validating system designed to ensure user safety based on the

known hazards of CAS 112375-05-0. The causality for each step is explicitly linked to the

compound's hazard profile.

4.1 Engineering Controls and Personal Protective Equipment (PPE)

Primary Engineering Control: All manipulations, including weighing, transferring, and mixing,

must be conducted within a certified chemical fume hood. This is a non-negotiable control to

mitigate the risk of respiratory tract irritation (H335).

Eye and Face Protection: Wear chemical safety goggles that conform to ANSI Z87.1

standards. A face shield should be worn in addition to goggles when there is a significant risk

of splashing. This is mandated by the H319 classification (Causes serious eye irritation).

Dermal Protection:

Gloves: Wear nitrile or neoprene gloves with a minimum thickness of 0.11 mm. Double-

gloving is recommended for transfers of significant quantities. This control directly

addresses the H315 hazard (Causes skin irritation). Gloves must be inspected before use

and changed immediately if contamination is suspected.

Lab Coat: A flame-resistant lab coat must be worn and kept fully buttoned.

Personal Hygiene: An emergency eyewash station and safety shower must be immediately

accessible. Wash hands thoroughly with soap and water after handling the compound and

before leaving the laboratory.

4.2 Chemical Handling and Storage Workflow

Receiving and Storage: Upon receipt, inspect the container for damage. Store the compound

in its original, tightly sealed container in a designated area for hazardous chemicals, at room

temperature.[2]

Preparation for Use: Before opening the container, ensure all PPE is correctly donned and

the fume hood sash is at the appropriate height.
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Aliquotting and Transfer: Use a calibrated pipette or syringe for liquid transfers to minimize

aerosol generation. Work on a disposable absorbent bench liner to contain any potential

spills.

Reaction Setup: When adding the compound to a reaction vessel, do so slowly to avoid

splashing. If the reaction is to be heated, ensure it is performed in a well-contained

apparatus with appropriate condenser and vent systems.

Waste Disposal: All contaminated materials (pipette tips, gloves, bench liners) must be

disposed of as hazardous chemical waste in a designated, sealed container. Surplus and

non-recyclable solutions should be handled by a licensed disposal company. Do not allow

the product to enter drains.

Emergency Procedures
In the event of an exposure or spill, the following procedures must be initiated immediately.
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Exposure Route First Aid Measures Source

Inhalation

Move the person to fresh air. If

breathing is difficult or stops,

provide artificial respiration.

Seek immediate medical

attention.

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with soap

and plenty of water for at least

15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes, lifting the

upper and lower eyelids

occasionally. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting.

Rinse mouth thoroughly with

water. Never give anything by

mouth to an unconscious

person. Seek immediate

medical attention.

Firefighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

clothing.
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Visualized Workflow: Safe Handling of CAS 112375-
05-0
The following diagram outlines the critical decision points and procedural flow for handling this

compound, ensuring a systematic approach to safety.
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Caption: Safe Handling Workflow for CAS 112375-05-0.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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